Cas no 114049-73-9 (1-acetyl-1,2-dihydro-3H-Pyrrol-3-one)
114049-73-9 structure
Product Name:1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
CAS No:114049-73-9
MF:C6H7NO2
MW:125.125281572342
CID:106131
PubChem ID:45092680
Update Time:2025-04-18
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
- 1-acetyl-2H-pyrrol-3-one
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-(9CI)
- 1-Acetyl-1H-pyrrol-3(2H)-one
- 114049-73-9
-
- Inchi: 1S/C6H7NO2/c1-5(8)7-3-2-6(9)4-7/h2-3H,4H2,1H3
- InChI Key: XHHBGWNQXNWLQQ-UHFFFAOYSA-N
- SMILES: O=C1C=CN(C(C)=O)C1
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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